Cas no 68585-82-0 (Yttrium oxide europium-doped)

Yttrium oxide europium-doped (Y₂O₃:Eu³⁺) is a high-purity inorganic phosphor material known for its exceptional luminescent properties. When excited by ultraviolet or electron beams, it emits intense red fluorescence due to the ⁵D₀→⁷F₂ transition of Eu³⁺ ions. This material exhibits high thermal stability, chemical inertness, and excellent quantum efficiency, making it ideal for applications in cathode-ray tubes (CRTs), fluorescent lamps, and X-ray intensifying screens. Its narrow emission band (~611 nm) ensures precise color reproducibility, while its robust crystal structure provides long-term performance reliability. Y₂O₃:Eu³⁺ is also utilized in solid-state lighting and display technologies, where consistent brightness and color purity are critical.
Yttrium oxide europium-doped structure
Yttrium oxide europium-doped structure
Product Name:Yttrium oxide europium-doped
CAS No:68585-82-0
MF:O3Y2
MW:225.809906959534
CID:58823
PubChem ID:329766545
Update Time:2025-11-02

Yttrium oxide europium-doped Chemical and Physical Properties

Names and Identifiers

    • Red phosphor
    • Yttrium oxide
    • UNII-X8071685XT
    • YO 3-245
    • Ho Er Tb Yb Lu Y
    • Yttrium oxide, europium doped
    • 11130-29-3
    • EC 215-233-5
    • Diyttrium trioxide
    • 68585-82-0
    • EINECS 234-382-7
    • J-525166
    • EINECS 215-233-5
    • 68585-83-1
    • 1314-36-9
    • Yttrium(3+) oxide
    • YTTRIUM OXIDE (GENERIC)
    • Yttrium trioxide
    • DTXSID5051573
    • Yttrium oxide (Y2O3)
    • Yttrium Oxydatum
    • Yttria
    • Yttrium oxide (Y2O3), europium-doped
    • Yttrium oxide europium-doped
    • YTTRIUM OXIDE [INCI]
    • Q414685
    • Tantalum ore
    • RUDFQVOCFDJEEF-UHFFFAOYSA-N
    • FT-0776071
    • X8071685XT
    • DTXSID101014558
    • Yttrium sesquioxide
    • oxygen(2-);yttrium(3+)
    • AKOS030228236
    • Europium doped yttria
    • Europium yttrium oxide
    • Yttriumoxideeuropium-doped
    • nanopowder,10 wt. % in isopropanol,<100 nm,99.9% metals basis
    • Inchi: 1S/3O.2Y/q3*-2;2*+3
    • InChI Key: RUDFQVOCFDJEEF-UHFFFAOYSA-N
    • SMILES: [Y+3].[Y+3].[O-2].[O-2].[O-2]

Computed Properties

  • Exact Mass: 225.796420g/mol
  • Monoisotopic Mass: 225.796420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3Ų

Experimental Properties

  • Color/Form: Reddish white powder
  • Melting Point: >1600 °C (lit.)
  • LogP: -0.35640

Yttrium oxide europium-doped Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Yttrium oxide europium-doped Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
756490-25G
Yttrium oxide, europium doped
68585-82-0
25g
¥1109.54 2023-11-23

Yttrium oxide europium-doped Related Literature

Additional information on Yttrium oxide europium-doped

Yttrium Oxide Europium-Doped (CAS No. 68585-82-0): Properties, Applications, and Market Insights

Yttrium oxide europium-doped (CAS No. 68585-82-0) is a specialized phosphor material widely recognized for its unique luminescent properties. This compound, often referred to as Y2O3:Eu3+, is a critical component in advanced lighting, display technologies, and optoelectronic applications. Its ability to emit bright red light under ultraviolet (UV) or electron excitation makes it indispensable in modern industries.

The yttrium oxide europium-doped phosphor is synthesized through high-temperature solid-state reactions or sol-gel processes, ensuring high purity and optimal performance. The europium doping concentration typically ranges from 1% to 5%, which significantly enhances the material's photoluminescence efficiency. Researchers and manufacturers prioritize this compound for its stability, long lifespan, and excellent color rendering properties.

One of the most prominent applications of Y2O3:Eu3+ is in LED lighting and plasma display panels (PDPs). As the demand for energy-efficient lighting solutions grows, this phosphor plays a pivotal role in producing high-quality white LEDs with superior color accuracy. Additionally, it is used in CRT screens, X-ray intensifying screens, and even biological imaging due to its low toxicity and biocompatibility.

The global market for europium-doped yttrium oxide is expanding rapidly, driven by advancements in display technology and the push toward sustainable energy solutions. Industry reports highlight its increasing adoption in quantum dot displays and next-generation lighting systems. With the rise of smart devices and high-definition screens, the demand for high-performance phosphors like Y2O3:Eu3+ is expected to surge.

Recent innovations in nanotechnology have further enhanced the capabilities of yttrium oxide europium-doped materials. Researchers are exploring its use in anti-counterfeiting inks, security labels, and even medical diagnostics. Its ability to emit sharp spectral lines makes it ideal for precision applications where color purity is paramount.

For those seeking reliable suppliers of Y2O3:Eu3+, it is essential to consider factors such as particle size distribution, doping uniformity, and thermal stability. Reputable manufacturers provide detailed technical specifications, including luminescence intensity, decay time, and quantum yield, to ensure compatibility with specific applications.

Environmental and safety considerations are also critical when handling europium-doped yttrium oxide. While the compound is generally safe, proper storage conditions—such as avoiding moisture and extreme temperatures—are recommended to maintain its performance. Regulatory compliance, including REACH and RoHS certifications, is often required for commercial use.

In summary, yttrium oxide europium-doped (CAS No. 68585-82-0) is a versatile and high-value material with broad applications in lighting, displays, and advanced technologies. Its unique optical properties, coupled with ongoing research into new applications, position it as a key player in the future of optoelectronics and material science.

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